Cas no 943115-91-1 (5-(4-Isopropylphenyl)thiophene-2-carboxylic acid)

• Product Name: 5-(4-Isopropylphenyl)thiophene-2-carboxylic acid
• CAS No: 943115-91-1
• MF: C₁₄H₁₄O₂S
• MW: 246.324762821198
• MDL: MFCD07375909
• CID: 1037658
• PubChem ID: 20111577
• Update Time: 2025-10-20

5-(4-Isopropylphenyl)thiophene-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(4-Isopropylphenyl)thiophene-2-carboxylic acid
• 5-[4-(1-Methylethyl)phenyl]-2-thiophenecarboxylic acid (ACI)
• SY096661
• CS-0045390
• 5-(4-propan-2-ylphenyl)thiophene-2-carboxylic acid
• 943115-91-1
• 5-(4-Isopropylphenyl)thiophene-2-carboxylicacid
• DTXSID30602576
• AS-67829
• DB-368059
• AC7379
• MFCD07375909
• SCHEMBL9613342
• AKOS000352474
• 5-[4-(Propan-2-yl)phenyl]thiophene-2-carboxylic acid

• MDL： MFCD07375909
• Inchi： 1S/C14H14O2S/c1-9(2)10-3-5-11(6-4-10)12-7-8-13(17-12)14(15)16/h3-9H,1-2H3,(H,15,16)
• InChI Key： NKIODYGXPIOIST-UHFFFAOYSA-N
• SMILES： O=C(C1=CC=C(C2C=CC(C(C)C)=CC=2)S1)O

Computed Properties

• Exact Mass: 246.07100
• Monoisotopic Mass: 246.07145086g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 65.5Ų

Experimental Properties

• PSA: 65.54000
• LogP: 4.23670

Additional information on 5-(4-Isopropylphenyl)thiophene-2-carboxylic acid

5-(4-Isopropylphenyl)thiophene-2-carboxylic Acid: A Comprehensive Overview

5-(4-Isopropylphenyl)thiophene-2-carboxylic acid, also known by its CAS number 943115-91-1, is a compound of significant interest in the fields of organic chemistry and materials science. This compound belongs to the class of thiophene derivatives, which have been extensively studied due to their unique electronic properties and potential applications in various industries. The molecule consists of a thiophene ring substituted with a carboxylic acid group at the 2-position and an isopropylphenyl group at the 5-position, making it a structurally complex and functionally versatile compound.

The synthesis of 5-(4-isopropylphenyl)thiophene-2-carboxylic acid typically involves multi-step organic reactions, including Friedel-Crafts alkylation, oxidation, and cyclization processes. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and improving yield. Researchers have also explored green chemistry approaches to minimize environmental impact during the synthesis process.

In terms of physical properties, this compound exhibits a melting point of approximately 200°C and is sparingly soluble in common organic solvents such as dichloromethane and ethyl acetate. Its solubility in polar solvents like water is low, which is attributed to the hydrophobic nature of the isopropylphenyl group. The compound's UV-vis spectrum shows strong absorption bands in the visible region, indicating potential applications in optoelectronic devices.

The electronic properties of 5-(4-isopropylphenyl)thiophene-2-carboxylic acid have been extensively studied using computational chemistry techniques such as density functional theory (DFT). These studies reveal that the compound has a relatively low band gap, making it suitable for use in organic semiconductors. Recent research has demonstrated its application as an active layer material in organic photovoltaic (OPV) devices, where it exhibits promising charge transport properties.

Beyond its electronic applications, this compound has shown potential in the field of drug discovery. Its ability to act as a ligand for metalloenzymes has been explored in medicinal chemistry. Recent studies have highlighted its inhibitory effects on certain proteases, suggesting its potential as a lead compound for anti-inflammatory and anti-cancer therapies.

In terms of environmental impact, researchers have investigated the biodegradation pathways of 5-(4-isopropylphenyl)thiophene-2-carboxylic acid. Results indicate that under aerobic conditions, the compound undergoes microbial degradation through oxidative cleavage of the thiophene ring. This information is crucial for assessing its environmental safety and designing sustainable manufacturing processes.

The market demand for thiophene derivatives like 5-(4-isopropylphenyl)thiophene-2-carboxylic acid has grown significantly due to their increasing use in advanced materials and pharmaceuticals. Industry reports predict a steady rise in demand over the next decade, driven by technological innovations and expanding applications across multiple sectors.

In conclusion, 5-(4-isopropylphenyl)thiophene-2-carboxylic acid, with its unique structure and versatile properties, continues to be a focal point for scientific research and industrial applications. As new discoveries emerge, this compound is expected to play an even more critical role in shaping future technologies across various domains.